3-(5-Bromo-1-benzofuran-2-yl)-1H-pyrazole

• IUPAC Name: 5-(5-bromo-1-benzofuran-2-yl)-1H-pyrazole
• InChI: InChI=1S/C11H7BrN2O/c12-8-1-2-10-7(5-8)6-11(15-10)9-3-4-13-14-9/h1-6H,(H,13,14)
• InChI Key: JSTSFIZUERTPFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C=C(O2)C3=CC=NN3
• Molecular Formula: C11H7BrN2O
• DSSTOX Substance ID: DTXSID501320199
• Molecular Weight: 263.09 g/mol
• Solubility: 0.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 666822-10-2

Description

“3-(5-Bromo-1-benzofuran-2-yl)-1H-pyrazole” is a compound that contains a pyrazole group attached to a benzofuran ring. The benzofuran ring is a heterocyclic compound, meaning it contains atoms of at least two different elements. In this case, those elements are carbon and oxygen. The bromo group indicates the presence of a bromine atom.

Synthesis Analysis

While specific synthesis methods for “3-(5-Bromo-1-benzofuran-2-yl)-1H-pyrazole” were not found, benzofuran compounds can be synthesized through various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Scientific Research Applications

Pharmaceutical Development

Benzofuran derivatives are used in various pharmaceuticals. The compound’s properties could be harnessed to develop new drugs with improved efficacy and reduced side effects.

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Safety and Hazards

The safety data sheet for a similar compound, “(5-Bromo-1-benzofuran-2-yl)methanol”, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications. Therefore, “3-(5-Bromo-1-benzofuran-2-yl)-1H-pyrazole” could be a subject of future research in these fields.

Mechanism of Action

Target of Action

Benzofuran compounds, which this compound is a derivative of, are known to have diverse pharmacological properties and can target a wide range of biological activities .

Mode of Action

It’s worth noting that benzofuran derivatives have been shown to exhibit antimicrobial and antioxidant activities . The mode of action of these active compounds was carried out by docking of receptor GlcN6P synthase with newly synthesized candidate ligands .

Biochemical Pathways

Benzofuran compounds are known to affect a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Benzofuran derivatives have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .